3-Selenoalanine
Overview
Description
Selenocysteine is an unusual amino acid of proteins, the selenium analogue of cysteine, in which a selenium atom replaces sulphur. Involved in the catalytic mechanism of seleno enzymes such as formate dehydrogenase of E. coli and mammalian glutathione peroxidase.
Selenocysteine is an alpha-amino acid that consists of alanine where one of the methyl hydrogens is substituted with a seleno group. It has a role as a human metabolite. It contains a selanylmethyl group. It is a conjugate base of a selenocysteinium. It is a conjugate acid of a selenocysteinate(1-).
A naturally occurring amino acid in both eukaryotic and prokaryotic organisms. It is found in tRNAs and in the catalytic site of some enzymes. The genes for glutathione peroxidase and formate dehydrogenase contain the TGA codon, which codes for this amino acid.
Scientific Research Applications
Selenium in Antioxidative Defense and Stress Mitigation
Selenium has been demonstrated to play a crucial role in enhancing antioxidative defense mechanisms and mitigating stress in plants. For instance, selenium supplementation in Brassica juncea L. plants exposed to chromium toxicity showed improved growth, reduced oxidative damage, and enhanced antioxidative enzyme activities, suggesting selenium's protective role against environmental stressors (Handa et al., 2019).
Selenium in Plant Growth and Productivity
Studies have also highlighted selenium's efficacy in improving plant growth, productivity, and postharvest longevity. Selenium nanoparticles, for instance, have been shown to enhance shoot and root biomass, fruit production, and antioxidative enzyme activities in tomato plants, highlighting its potential in agricultural biofortification programs (Neysanian et al., 2020).
Selenium in Amino Acid Composition Alteration
Foliar application of selenium has been observed to influence the amino acid composition in potato tubers, indicating selenium's role in modifying nutritional profiles and potentially enhancing the nutritional value of crops (Ježek et al., 2018).
Selenium in Animal Health and Nutrition
In animal studies, selenium-enriched diets have been associated with changes in tissue selenium distribution and amino acid composition, suggesting potential benefits in animal health and meat quality (Juniper et al., 2009). Furthermore, selenium's role as an essential trace element in human health, particularly in antioxidant selenoproteins, highlights its importance in dietary supplements and its potential therapeutic applications (Tinggi, 2008).
properties
InChI |
InChI=1S/C3H6NO2Se/c4-2(1-7)3(5)6/h2H,1,4H2,(H,5,6) | |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDKWRPBBCBCIGA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(=O)O)N)[Se] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H6NO2Se | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90863222 | |
Record name | 3-Selanylalanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90863222 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.06 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3614-08-2, 10236-58-5, 18312-66-8 | |
Record name | Seleno-(DL)-cysteine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003614082 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 10236-58-5 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | SELENO-(DL)-CYSTEINE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/3534 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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